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Compound of Interest

Compound Name: Bongkrekic Acid (ammonium salt)

Cat. No.: B10764823

Get Quote

Abstract & Mechanism of Action
Bongkrekic Acid (BKA) is a specific, potent inhibitor of the mitochondrial Adenine Nucleotide

Translocase (ANT).[1] Unlike Atractyloside (ATR), which locks ANT in the cytosolic-facing (c-

state), BKA fixes the transporter in the matrix-facing (m-state). This unique conformational

locking prevents the exchange of cytosolic ADP for matrix ATP, effectively halting oxidative

phosphorylation without directly inhibiting the Electron Transport Chain (ETC). Furthermore, by

stabilizing the m-state, BKA acts as a potent inhibitor of the Mitochondrial Permeability

Transition Pore (mPTP), making it an indispensable tool for distinguishing mPTP-driven

apoptosis from other cell death pathways.
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Figure 1: BKA inhibits ANT by locking it in the matrix-facing conformation, blocking ATP

synthesis and preventing mPTP opening.

Safety & Reagent Preparation
CRITICAL SAFETY WARNING: BKA is a lethal respiratory toxin. It must be handled in a Class

II Biosafety Cabinet.

Stock Solution Preparation
BKA is typically supplied as a lyophilized ammonium salt.

Solvent: Dimethyl sulfoxide (DMSO) or 0.01 M Tris Buffer (pH 7.5).

Solubility: Soluble in DMSO up to 100 mg/mL; in aqueous buffer up to 1 mg/mL.[2]

Storage: Store aliquots at -20°C. Avoid repeated freeze-thaw cycles.

Reagent Concentration Storage Stability

BKA Stock 10 mM in DMSO -20°C 6 Months

BKA Working 50 µM in Assay Buffer Fresh < 4 Hours
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Protocol 1: Mitochondrial Respiration Analysis
(Seahorse XF)
This assay validates BKA activity by measuring the inhibition of ADP-driven respiration (State

3). Unlike Oligomycin (which inhibits ATP Synthase directly), BKA inhibits the transport of

substrates for ATP Synthase.

Experimental Logic
To distinguish ANT inhibition from ETC inhibition, we use permeabilized cells or isolated

mitochondria. In intact cells, BKA kinetics are slower due to membrane permeability; therefore,

plasma membrane permeabilizer (PMP) or digitonin is recommended for acute mechanistic

studies.
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Figure 2: Seahorse XF injection strategy to isolate ANT-specific inhibition.

Step-by-Step Protocol
Mitochondria Isolation: Isolate mitochondria from liver or heart tissue using standard

differential centrifugation. Resuspend in MAS (Mitochondrial Assay Solution: 70 mM sucrose,

220 mM mannitol, 10 mM KH₂PO₄, 5 mM MgCl₂, 2 mM HEPES, 1 mM EGTA, 0.2% BSA, pH

7.2).

Plating: Plate 5–10 µg of mitochondrial protein per well in a Seahorse XF96 plate. Centrifuge

at 2000 x g for 20 minutes at 4°C to adhere.

Substrate Addition: Add Succinate (10 mM) + Rotenone (2 µM) to the assay medium to drive

Complex II respiration.

Injection Strategy:

Port A: ADP (Final conc: 4 mM). Expectation: Rapid increase in OCR (State 3).

Port B:Bongkrekic Acid (Titration: 0, 2.5, 5, 10, 20 µM). Expectation: Dose-dependent

decrease in OCR back to State 4 levels.

Port C: Oligomycin (2.5 µM). Control: Should show no further effect if ANT is fully blocked.

Port D: FCCP (4 µM). Control: Rescues respiration (proves ETC is intact).

Data Analysis: Calculate the Respiratory Control Ratio (RCR). BKA efficacy is quantified by

the % inhibition of the ADP-stimulated rate.

Protocol 2: Calcium Retention Capacity (CRC)
Assay[1]
This is the "Gold Standard" assay for BKA activity. BKA inhibits the mPTP, allowing

mitochondria to buffer significantly higher loads of Calcium (Ca²⁺) before depolarizing.
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Experimental Logic
Isolated mitochondria are pulsed with Ca²⁺.[3] Extramitochondrial Ca²⁺ is monitored using a

membrane-impermeable fluorescent dye (Calcium Green-5N).[3] When mitochondria take up

Ca²⁺, fluorescence drops. When mPTP opens, Ca²⁺ is released, and fluorescence spikes. BKA

delays this spike.

Reagents
Dye: Calcium Green-5N hexapotassium salt (0.5 µM final).

Buffer: 125 mM KCl, 20 mM HEPES, 2 mM KH₂PO₄, 1 mM MgCl₂, 5 mM Glutamate/Malate,

pH 7.2.

Controls: Cyclosporin A (CsA) as a positive control for inhibition; Atractyloside (ATR) as an

mPTP inducer.

Step-by-Step Protocol
Setup: In a 96-well black plate or fluorometer cuvette, add 200 µL of Buffer containing 0.5 µM

Calcium Green-5N.

Mitochondria: Add 200 µg of isolated mitochondria.

Drug Treatment:

Group 1: Vehicle (DMSO).[4]

Group 2:BKA (10 µM).

Group 3: ATR (20 µM).

Incubate for 2 minutes.

Measurement: Start recording Fluorescence (Ex: 506 nm, Em: 532 nm).

Titration: Inject Ca²⁺ pulses (e.g., 10 µM boluses) every 2–3 minutes.

Observation: Fluorescence will spike and then decay (uptake).
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Endpoint: After several pulses, the mitochondria will fail to uptake Ca²⁺ and release their

load (mPTP opening).[3]

Quantification: Count the total amount of Ca²⁺ (nmol/mg protein) retained before pore

opening.

Expected Results:

Treatment
Ca²⁺ Pulses
Tolerated

Total CRC (nmol
Ca²⁺/mg)

Interpretation

Control 3-4 ~400
Baseline mPTP
threshold

Atractyloside 1-2 ~150
Sensitizes mPTP

(lowers threshold)

| Bongkrekic Acid | 8-10 | >1000 | Inhibits mPTP (raises threshold) |

Protocol 3: Cellular Viability & Apoptosis Rescue
BKA is used to confirm if a specific apoptotic stimulus is dependent on the mPTP.

Protocol
Cell Culture: Seed HeLa or HepG2 cells in 96-well plates (10,000 cells/well).

Pre-treatment: Treat cells with BKA (50 µM) for 1 hour. Note: Higher concentration is

required in intact cells due to permeability limits.

Induction: Add apoptosis inducer (e.g., Staurosporine or oxidative stress agent like H₂O₂).

Readout:

TMRM Staining: Measure mitochondrial membrane potential (ΔΨm).[5] BKA should

prevent the loss of ΔΨm.

Caspase-3/7 Assay: Measure downstream apoptotic execution. BKA should reduce

Caspase activity if the pathway is mPTP-dependent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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